Cas no 2228581-21-1 (tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate
• CAS No: 2228581-21-1
• MF: C₁₅H₂₃FN₂O₃
• MW: 298.353127717972
• CID: 6241629
• PubChem ID: 165650084
• Update Time: 2025-07-21

tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate
• tert-butyl N-{3-[1-(aminooxy)-2-methylpropan-2-yl]-4-fluorophenyl}carbamate
• EN300-1883856
• 2228581-21-1

• Inchi： 1S/C15H23FN2O3/c1-14(2,3)21-13(19)18-10-6-7-12(16)11(8-10)15(4,5)9-20-17/h6-8H,9,17H2,1-5H3,(H,18,19)
• InChI Key： MBWKPZIGFABGDR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)(C)CON)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.16927076g/mol
• Monoisotopic Mass: 298.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate

Research Brief on tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate (CAS: 2228581-21-1)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate (CAS: 2228581-21-1) as a promising intermediate in drug discovery. This compound, characterized by its unique structural features, has been the focus of several studies aimed at exploring its potential applications in medicinal chemistry. The presence of both aminooxy and carbamate functional groups in its structure makes it a versatile building block for the synthesis of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of this compound in the development of protease inhibitors. The researchers utilized tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate as a key intermediate in the synthesis of small-molecule inhibitors targeting viral proteases. The study demonstrated that the compound's structural flexibility allows for efficient modification, enabling the optimization of inhibitor potency and selectivity. These findings underscore its potential in antiviral drug development.

Another significant application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), where it was employed in the design of covalent inhibitors for oncology targets. The aminooxy group facilitated the formation of stable covalent bonds with cysteine residues in target proteins, leading to enhanced inhibitory activity. The study highlighted the compound's utility in addressing challenges associated with drug resistance, particularly in cancer therapy.

In addition to its role in drug design, tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate has also been explored in bioconjugation strategies. A 2024 study in Chemical Communications detailed its use in site-specific protein modification, leveraging the aminooxy group for selective labeling of biomolecules. This approach has implications for the development of targeted therapeutics and diagnostic tools, further expanding the compound's applicability in biomedical research.

Despite these promising developments, challenges remain in the large-scale synthesis and stability of tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate. Recent efforts in process chemistry, as described in Organic Process Research & Development (2023), have focused on optimizing synthetic routes to improve yield and purity. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

In conclusion, tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-yl-4-fluorophenyl}carbamate (CAS: 2228581-21-1) represents a valuable tool in modern drug discovery and bioconjugation. Its unique chemical properties and versatility make it a focal point for ongoing research, with potential applications spanning antiviral therapy, oncology, and protein engineering. Continued exploration of this compound is expected to yield further insights and innovations in the field of chemical biology and pharmaceuticals.